Cas no 1004537-76-1 (9-octanoyl-3-((E)-1-propenyl)-6a-methyl-9,9a-dihydro-6aH-furo[2,3-h]isochromene-6,8-dione)

• Product Name: 9-octanoyl-3-((E)-1-propenyl)-6a-methyl-9,9a-dihydro-6aH-furo[2,3-h]isochromene-6,8-dione
• CAS No: 1004537-76-1
• MF: C₂₃H₂₈O₅
• MW: 384.465427398682
• CID: 1996179
• PubChem ID: 24770137
• Update Time: 2025-04-21

9-octanoyl-3-((E)-1-propenyl)-6a-methyl-9,9a-dihydro-6aH-furo[2,3-h]isochromene-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 9-octanoyl-3-((E)-1-propenyl)-6a-methyl-9,9a-dihydro-6aH-furo[2,3-h]isochromene-6,8-dione
• monasfluore B
• 6a-methyl-9-octanoyl-3-[(E)-prop-1-enyl]-9,9a-dihydrofuro[2,3-h]isochromene-6,8-dione
• 1004537-76-1
• 6a-methyl-9-octanoyl-3-((E)-prop-1-enyl)-9,9a-dihydrofuro(2,3-h)isochromene-6,8-dione
• CHEBI:214469
• 6a-methyl-9-octanoyl-3-[(E)-prop-1-enyl]-9,9a-dihydrouro[2,3-h]isochromene-6,8-dione

• Inchi： 1S/C23H28O5/c1-4-6-7-8-9-11-18(24)20-21-17-14-27-16(10-5-2)12-15(17)13-19(25)23(21,3)28-22(20)26/h5,10,12-14,20-21H,4,6-9,11H2,1-3H3
• InChI Key： CWVIMHNAZVLFBM-UHFFFAOYSA-N
• SMILES： CCCCCCCC(C1C(=O)OC2(C1C1C(=CC2=O)C=C(C=CC)OC=1)C)=O

Computed Properties

• Exact Mass: 384.19367399Da
• Monoisotopic Mass: 384.19367399Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 798
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 69.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclohexenones